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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675 Get Quote

An in-depth examination of the commercial landscape, chemical properties, and practical

applications of 4-(Trimethylsilyl)morpholine, tailored for researchers, scientists, and

professionals in drug development.

This technical whitepaper provides a comprehensive overview of 4-
(Trimethylsilyl)morpholine, a versatile organosilicon compound. The guide details its

commercial availability and pricing, outlines its key chemical and physical properties, and

presents a generalized experimental protocol for its application as a silylating agent. This

document is intended to serve as a valuable resource for laboratory and development settings.

Commercial Availability and Pricing
4-(Trimethylsilyl)morpholine is readily available from a variety of chemical suppliers. For

researchers and drug development professionals, sourcing of this reagent is straightforward.

The following table summarizes pricing information from several prominent suppliers to

facilitate comparison and procurement.
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Supplier
Catalog
Number

Purity Quantity Price (USD)

Sigma-Aldrich 261599 97% 5 g $64.94

Thermo Scientific 43399 >96.0% (GC) 25 g $254.65

Chem-Impex 21379 ≥ 97% (GC) 1 g $18.53

5 g $53.48

25 g $221.63

100 g $814.92

Note: Prices are subject to change and may not include shipping and handling fees. This

information was accessed in late 2025 and is intended for illustrative purposes.

Physicochemical Properties
A thorough understanding of the physicochemical properties of 4-(Trimethylsilyl)morpholine
is essential for its proper handling, storage, and application in experimental work.

Property Value

CAS Number 13368-42-8[1][2][3][4]

Molecular Formula C₇H₁₇NOSi[1][2]

Molecular Weight 159.30 g/mol

Appearance Almost clear colorless liquid[1]

Density 0.897 g/mL at 25 °C[1]

Boiling Point 160 °C

Refractive Index n20/D 1.441[1]

Storage Temperature 0 - 8 °C[1]

Applications in Organic Synthesis

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.chemimpex.com/products/37340
https://www.thermofisher.com/order/catalog/product/H55229.14
https://parchem.com/chemical-supplier-distributor/4-trimethylsilyl-morpholine-653969
https://www.sigmaaldrich.com/US/en/substance/4trimethylsilylmorpholine1593013368428
https://www.chemimpex.com/products/37340
https://www.thermofisher.com/order/catalog/product/H55229.14
https://www.chemimpex.com/products/37340
https://www.chemimpex.com/products/37340
https://www.chemimpex.com/products/37340
https://www.chemimpex.com/products/37340
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-(Trimethylsilyl)morpholine is a versatile reagent in organic synthesis, primarily utilized as a

silylating agent to introduce a trimethylsilyl (TMS) group to a molecule.[1] This is particularly

useful for protecting hydroxyl and amine functional groups during complex chemical

transformations.[1] Its applications extend to the synthesis of complex organic molecules,

which is of significant interest in the pharmaceutical and agrochemical industries.[1]

Furthermore, it serves as a reagent in the synthesis of deoxynucleosides. The morpholine

group enhances its solubility and reactivity, making it an effective reagent.[1]

Experimental Protocol: Silylation of an Alcohol
The following is a generalized protocol for the silylation of a primary alcohol using 4-
(Trimethylsilyl)morpholine. This procedure should be adapted based on the specific

substrate and laboratory conditions.

Materials:

Primary alcohol

4-(Trimethylsilyl)morpholine

Anhydrous dichloromethane (DCM)

Inert gas (e.g., argon or nitrogen)

Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

Magnetic stirrer and stir bar

Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar is charged with

the primary alcohol and anhydrous DCM under an inert atmosphere.

Addition of Silylating Agent: 4-(Trimethylsilyl)morpholine (1.1 equivalents) is added

dropwise to the stirred solution at room temperature.

Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)

or gas chromatography (GC) until the starting material is consumed.
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Workup: Upon completion, the reaction mixture is quenched with a saturated aqueous

solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over

anhydrous sodium sulfate, and filtered.

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by column chromatography on silica gel to yield the desired trimethylsilyl-protected

alcohol.

Logical Workflow for Silylation
The following diagram illustrates the logical workflow for the silylation of a primary alcohol as

described in the experimental protocol.

Dissolve Primary Alcohol in Anhydrous DCM

Add 4-(Trimethylsilyl)morpholine

Under Inert Atmosphere

Monitor Reaction by TLC/GC

Aqueous Workup

Upon Completion

Purification by Column Chromatography

Characterization of Silylated Product
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Click to download full resolution via product page

Caption: Logical workflow for the silylation of a primary alcohol.

Generalized Synthesis of 4-
(Trimethylsilyl)morpholine
For laboratories that may wish to synthesize 4-(Trimethylsilyl)morpholine in-house, a general

synthetic route is presented below. This typically involves the reaction of morpholine with a

trimethylsilylating agent such as trimethylsilyl chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b079675?utm_src=pdf-body-img
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Products

Morpholine

Reaction in Anhydrous Solvent

Trimethylsilyl Chloride Base (e.g., Triethylamine)

4-(Trimethylsilyl)morpholine Triethylammonium Chloride

Filtration

Distillation of Filtrate

Removal of Salt

Pure 4-(Trimethylsilyl)morpholine

Purification

Click to download full resolution via product page

Caption: General synthesis workflow for 4-(Trimethylsilyl)morpholine.

As of this writing, there is no readily available information in the public domain linking 4-
(Trimethylsilyl)morpholine to specific signaling pathways in a biological context. Its primary

role, as documented, is a reagent in chemical synthesis.[1] Researchers exploring its potential

biological activities would be venturing into a novel area of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 4-(Trimethylsilyl)morpholine, 97% 25 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

3. parchem.com [parchem.com]

4. 4-(Trimethylsilyl)morpholine - [sigmaaldrich.com]

To cite this document: BenchChem. [A Technical Guide to 4-(Trimethylsilyl)morpholine for the
Research Professional]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079675#commercial-suppliers-and-pricing-of-4-
trimethylsilyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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